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The complete digestion of a sample is a critical first step for accurate elemental analysis. The

choice of acid for this process significantly impacts the efficiency of matrix decomposition, the

recovery of target analytes, and the potential for analytical interferences. This guide provides

an objective comparison of two commonly used acids, nitric acid (HNO₃) and sulfuric acid

(H₂SO₄), for sample digestion, supported by experimental data and detailed protocols.

Key Properties and General Recommendations
Nitric acid is a strong oxidizing acid and is the most widely used acid for the digestion of

organic materials.[1] It is effective at breaking down organic matter and dissolving a wide range

of metals. A key advantage of nitric acid is that most nitrate salts are soluble, which helps to

keep the target analytes in solution for analysis by techniques such as Inductively Coupled

Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS).[1]

Sulfuric acid is a strong, dehydrating acid with a high boiling point. Its primary role in digestion

is often to assist in the decomposition of more resistant organic matrices by charring the

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b14265091#bc-rfq
https://wiki.anton-paar.com/en/microwave-digestion-for-icp-analysis/
https://wiki.anton-paar.com/en/microwave-digestion-for-icp-analysis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14265091?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


material.[2] It is also used to raise the digestion temperature, which can enhance the oxidation

of certain compounds.[2] However, the use of sulfuric acid can lead to the precipitation of

insoluble sulfates of elements like lead, barium, and strontium, which can interfere with their

determination.[3]

Quantitative Comparison of Digestion Performance
The following tables summarize the performance of nitric acid and sulfuric acid, both alone and

in mixtures, for the digestion of various sample types. The data is compiled from multiple

studies and highlights the recovery rates of different elements.

Table 1: Digestion of Biological Tissues (e.g., Fish, Hair,
Nails)
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Acid/Acid
Mixture

Sample
Type

Target
Elements

Digestion
Method

Key
Findings &
Recovery
Rates

Reference

Nitric Acid

(conc.)
Fish Muscle

Hg, As, Sb,

Pb, Cd

Open-vessel

heating

Efficient for

all metals.

Optimal

conditions:

100°C for 120

min for As,

Se, Sb, Pb,

Cd. 85°C for

120 min for

Hg to prevent

volatilization.

[4]

Nitric Acid +

Hydrogen

Peroxide

Human Hair

& Nails

Cu, Se, Mn,

Mg, Zn

Wet acid

digestion

Proved to be

the best

method in

terms of

precision,

accuracy, and

recovery. Mn:

110%, Mg:

96.9%. High

recovery for

Cu and Zn.

[4]
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Nitric Acid +

Perchloric

Acid

Sludge Zn, Cu, Cd
Wet acid

digestion

Recorded the

highest mean

total for Zn

(16.58

mg/kg), Cu

(0.40 mg/kg),

and Cd (0.47

mg/kg)

compared to

aqua regia.

Nitric Acid +

Sulfuric Acid

+ Perchloric

Acid

Fish Tissue
Pb, Zn, Cd,

Cu, Cr, Fe

Wet acid

digestion

Found to be

the most

suitable for

the

determination

of Pb, Cd, Cr,

and Fe.

[4]

Table 2: Digestion of Environmental Samples (e.g., Soil,
Sediment)
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Acid/Acid
Mixture

Sample
Type

Target
Elements

Digestion
Method

Key
Findings &
Recovery
Rates

Reference

Nitric Acid +

Hydrochloric

Acid (Aqua

Regia)

Soil

Co, Cr, Cu,

Fe, Mn, Ni,

Pb, Zn

Microwave-

assisted

Satisfactory

recoveries for

all elements

(83-103%),

except for Zn

(76%).

[5]

Nitric Acid +

Perchloric

Acid +

Hydrochloric

Acid

Soil

Co, Cr, Cu,

Fe, Mn, Ni,

Pb, Zn

Open-vessel

heating

Recoveries

varied from

88% to 96%.

High recovery

for Co

(124%).

[5]

Sulfuric Acid

+ Hydrogen

Peroxide

Sediment Pb, Cd, Cr
Wet acid

digestion

Efficient for

the recovery

of Pb, Cd,

and Cr.

[3]

Nitric Acid +

Hydrofluoric

Acid +

Hydrochloric

Acid

Soil &

Sediment

Cr, Cu, Pb,

Zn

Microwave-

assisted

Satisfactory

results for

both soil and

sediment

samples.

[6]

Experimental Protocols
Protocol 1: Nitric Acid Digestion of Fish Tissue for
Heavy Metal Analysis
This protocol is adapted from a method optimized for the determination of various heavy metals

in fish muscle tissue.[4]

Materials:
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Concentrated nitric acid (65%)

Homogenized fish tissue sample

Digestion vessels (e.g., borosilicate glass tubes)

Hot plate or digestion block

Volumetric flasks

Deionized water

Procedure:

Weigh approximately 0.5 g of the homogenized fish tissue into a digestion vessel.

Add 10 mL of concentrated nitric acid to the vessel.

Place the vessel on a hot plate or digestion block in a fume hood.

For the analysis of As, Se, Sb, Pb, and Cd, heat the sample to 100°C and maintain for 120

minutes.

For the analysis of Hg, heat the sample to 85°C and maintain for 120 minutes.

After digestion, allow the sample to cool to room temperature.

Quantitatively transfer the digest to a 50 mL volumetric flask and dilute to the mark with

deionized water.

The sample is now ready for analysis by AAS, ICP-OES, or ICP-MS.

Protocol 2: Nitric and Sulfuric Acid Digestion of
Wastewater Samples
This protocol is a standard method for the digestion of metals in waste and wastewater

samples.[7]
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Materials:

Concentrated nitric acid

Concentrated sulfuric acid

Wastewater sample

Beaker (125 mL)

Hot plate

Volumetric flask (100 mL)

Filter paper (if necessary)

Deionized water

Procedure:

To a well-mixed sample, add 5 mL of concentrated HNO₃.

Bring the sample to a slow boil and evaporate to 15-20 mL.

Add 5 mL of concentrated HNO₃ and 10 mL of concentrated H₂SO₄.

Evaporate the sample until dense white fumes of SO₃ appear.

If the solution is not clear, add another 10 mL of concentrated HNO₃ and repeat the

evaporation step.

Once the solution is clear, cool it and dilute to 50 mL with water.

Heat the sample to almost boiling to dissolve any soluble salts.

Filter if necessary, and then cool and dilute to 100 mL in a volumetric flask.

Decision-Making for Acid Selection
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The choice between nitric acid and sulfuric acid, or a combination thereof, depends on the

sample matrix, the target analytes, and the analytical technique to be used.

Start: Select Digestion Acid

What is the sample matrix?

Primarily Organic
(e.g., biological tissues, food)

Organic

Primarily Inorganic
(e.g., soils, sediments, minerals)

Inorganic

Mixed Organic/Inorganic
(e.g., sludge, wastewater)

Mixed

Are volatile elements
(e.g., Hg, As) a primary target?

Are elements forming insoluble
sulfates (Pb, Ba, Sr, Ca)

a primary target?

Is the organic content high
and difficult to digest?

Use Nitric Acid alone or with H₂O₂.
Control temperature carefully.

Yes

Consider Nitric Acid with
Perchloric Acid for more

resistant organics.

No

Yes No

Avoid Sulfuric Acid.
Use Nitric Acid, Aqua Regia,

or multi-acid mixtures
without H₂SO₄.

Yes

Sulfuric Acid can be used,
often in combination with
Nitric Acid, to aid in the

decomposition of silicates
and other refractory minerals.

No

Yes No

A mixture of Nitric and
Sulfuric Acid is often effective.

The high boiling point of H₂SO₄

aids in organic matter destruction.

Yes

Nitric Acid or Aqua Regia
may be sufficient.

No

Yes No
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Click to download full resolution via product page

Caption: Decision workflow for selecting the appropriate acid for sample digestion.

General Experimental Workflow
The following diagram illustrates a typical workflow for sample digestion and elemental

analysis.
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Start: Sample Preparation

Sample Homogenization
(e.g., grinding, blending)

Weighing of Sample

Addition of Digestion Acid(s)

Digestion
(Heating: Hot plate, Microwave, etc.)

Cooling to Room Temperature

Dilution to Final Volume

Filtration (if necessary)

Elemental Analysis
(AAS, ICP-OES, ICP-MS)

End: Data Interpretation
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Caption: General workflow for sample digestion and analysis.
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Conclusion
The choice between nitric acid and sulfuric acid for sample digestion is not always

straightforward and depends on a multitude of factors. Nitric acid is a versatile and widely

applicable digestion reagent, particularly for organic matrices and when a wide range of

elements are of interest. Sulfuric acid, with its higher boiling point, is beneficial for digesting

more resistant organic materials but carries the risk of forming insoluble sulfates. In many

cases, a combination of acids provides the most effective digestion. Researchers should

carefully consider the nature of their sample, the specific elements to be analyzed, and the

analytical instrumentation available to select the most appropriate digestion strategy. The

provided data and protocols offer a starting point for developing and optimizing sample

preparation methods for accurate and reliable elemental analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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